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Introduction

Supercritical Fluid Extraction (SFE) using carbon dioxide (CO2) is a sophisticated and
environmentally friendly technology for extracting bioactive compounds, such as terpenes, from
various plant materials.[1][2] This method is highly regarded for its ability to produce clean,
solvent-free extracts, making it particularly suitable for applications in the pharmaceutical, food,
and fragrance industries.[3][4][5] Supercritical CO2 acts as a tunable solvent, where slight
modifications in temperature and pressure can significantly alter its solvating power, allowing
for the selective extraction of specific compounds.[3][6][7] This is especially advantageous for
terpene extraction, as different classes of these volatile compounds, such as monoterpenes
and sesquiterpenes, exhibit varying solubilities under different supercritical conditions.[8][9]

These application notes provide a comprehensive overview and detailed protocols for the
extraction of terpenes from plant materials using supercritical CO2.

Principle of Supercritical CO2 Extraction

Carbon dioxide exhibits unique properties when subjected to temperatures and pressures
above its critical point (31.1°C and 73.8 bar).[10] In this supercritical state, it possesses the
density of a liquid and the viscosity and diffusivity of a gas.[11] This dual characteristic allows it
to efficiently penetrate the solid plant matrix and dissolve the target terpenes.[6] Upon
depressurization, the CO2 returns to a gaseous state and evaporates, leaving behind a pure,
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concentrated extract with no residual solvent.[3][9] The selectivity of the extraction can be finely
tuned by adjusting the density of the supercritical CO2, which is controlled by temperature and
pressure.[6][8]

Advantages of Supercritical CO2 Extraction for
Terpenes

o High Purity Extracts: The process yields extracts free from toxic residual solvents.[3][5]

o Preservation of Thermolabile Compounds: The relatively low operating temperatures prevent
the thermal degradation of delicate and volatile terpenes.[12][13][14]

o Selective Extraction: By manipulating temperature and pressure, it is possible to fractionally
extract different classes of terpenes.[5][7][8]

o Environmentally Friendly: CO2 is non-toxic, non-flammable, readily available, and can be
recycled within a closed-loop system.[3][15]

Experimental Workflow & Logical Relationships

The following diagrams illustrate the general experimental workflow for supercritical CO2
extraction and the logical relationship for fractional separation of terpenes.
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Caption: General workflow for supercritical CO2 extraction of terpenes.
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Caption: Logical relationship for fractional separation of terpenes.

Detailed Experimental Protocols
Protocol 1: General Terpene Extraction from Plant
Material

This protocol provides a general method for the extraction of a broad spectrum of terpenes.
1. Sample Preparation:
e Dry the plant material to a moisture content of approximately 10%.[16]

» Grind the dried material to a consistent particle size (e.g., 0.5-1.0 mm) to ensure uniform
extraction.[15]

e Accurately weigh the ground material and pack it uniformly into the extraction vessel.[10]
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. System Setup and Operation:
Load the packed extraction vessel into the SFE system.

Set the system parameters to the desired extraction conditions. For a general terpene
profile, a good starting point is a pressure of 100-150 bar and a temperature of 40-50°C.

Pressurize the system with liquid CO2 using a high-pressure pump.[15]
The CO2 is heated to its supercritical state before entering the extraction vessel.[9]
Maintain a constant flow rate of supercritical CO2 through the vessel (e.g., 1-2 kg/h ).

The terpene-laden supercritical CO2 then flows into a separator vessel where the pressure is
reduced.

As the pressure drops, the CO2 vaporizes, and the terpene extract precipitates and is
collected.[6]

The gaseous CO2 can be recondensed and recycled back into the system.[15]
. Extraction Duration and Collection:

The extraction time can vary from 30 minutes to several hours depending on the plant
material and desired yield.[1][8]

Collect the extract from the separator at regular intervals to monitor the extraction progress.
. Post-Extraction:

Depressurize the system safely.

Remove the spent plant material from the extraction vessel.

The collected extract can be further analyzed using techniques like Gas Chromatography-
Mass Spectrometry (GC-MS) to identify and quantify the terpene profile.[17]
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Protocol 2: Fractional Extraction of Monoterpenes and
Sesquiterpenes from Cannabis

This protocol is designed for the selective extraction of different terpene classes from cannabis,
which can be adapted for other terpene-rich plants.[8]

Stage 1: Monoterpene Extraction
o Sample Preparation: Follow the steps outlined in Protocol 1.
e System Parameters:
o Extraction Pressure: 70 bar[8][9]
o Extraction Temperature: 50°C[8][9]
o CO2 Flow Rate: 100 g/min [8]
» Extraction and Collection:
o Run the extraction under these conditions for approximately 45 minutes.[8]

o Monoterpenes have high solubility under these low-pressure and moderate-temperature
conditions.[8][9]

o To improve the recovery of highly volatile monoterpenes, the collection vessel can be
chilled (e.g., to -78°C using a dry ice and acetone mixture).[8][9]

o Collect the monoterpene-rich fraction.
Stage 2: Sesquiterpene Extraction

o System Parameter Adjustment: Without depressurizing the system, adjust the parameters to
target less volatile sesquiterpenes.

o Extraction Pressure: 150 bar[8]

o Extraction Temperature: 55°C[8]
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o CO2 Flow Rate: 150 g/min [8]

o Extraction and Collection:
o Continue the extraction for another 45 minutes.[8]
o Sesquiterpenes, which have lower solubility at the initial conditions, will now be extracted.

o Collect the sesquiterpene-rich fraction from a separate collection vessel if the system
allows, or after the monoterpene fraction has been collected.

Note: For a complete extraction that also targets cannabinoids, a third stage at higher pressure
(e.g., 300 bar) would be required.[8]

Quantitative Data and Comparative Analysis

The following tables summarize typical extraction parameters and yields for terpenes from
various plant materials.

Table 1: Supercritical CO2 Extraction Parameters for Terpenes from Various Plant Materials
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Target Temper Extracti CO2
Plant Pressur _ Co- Referen
. Compo ature on Time Flow
Material e (bar) . solvent ce
unds (°C) (min) Rate
Cannabis  Monoterp 100
] 70 50 45 ) None [8]
Sativa enes g/min
Sesquiter 150
150 55 45 _ None [8]
penes g/min
Cannabin
_ 131.2 -
oids & 60 - - None [11]
319.7
Terpenes
Essential
Lavender ] 108.7 48.5 144 - None [18]
Oils
Phenolic
Compou
250 60 45 - None [19]
nds &
Terpenes
Citrus Essential Ethanol
) 150 35 150 23 L/h ) 20]
Peel Qils (optional)
Terpene
Fractiona 75 - 100 40 - - None [21]
tion
Essential
Hops ) 90 - 110 40 - 50 - - None [22]
Oils
Alpha-
] 200 40 - - None [23]
acids

Table 2: Comparative Yields of Terpene-Rich Extracts
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. Extraction . Key Terpenes
Plant Material Yield (%) . Reference
Method Identified
Linalool, Linalyl
Lavender
Supercritical acetate,
(Lavandula 4.768 [18]
) CO2 (SDSs) Camphor, 1,8-
hybrida) .
Cineole
Lavender N
Supercritical Oxygenated
(Lavandula 43-9.2 [19]
o C02 monoterpenes
angustifolia)
o-pinene, B-
] Supercritical pinene, B-
Industrial Hemp 0.76 - 8.83 [11]
CO2 myrcene,
limonene
Monoterpenes
) ) Supercritical (79.76%),
Citrus junos Peel ~1.28 ) [17]
CO2 Sesquiterpenes
(4.42%)
Indocalamus Supercritical Neophytadiene,
o ~0.14 [24]
latifolius Leaves CO2 Phytol, Squalene
Conclusion

Supercritical CO2 extraction is a powerful and versatile technique for obtaining high-quality

terpene extracts from a wide range of plant materials. By carefully controlling the experimental

parameters, researchers can optimize yields and selectively target specific terpene profiles.

The protocols and data presented here provide a solid foundation for developing and

implementing supercritical CO2 extraction methods in a laboratory or industrial setting. Further

optimization may be required depending on the specific plant material and the desired final

product characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved.

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4285650/
https://www.mdpi.com/1420-3049/24/18/3354
https://pmc.ncbi.nlm.nih.gov/articles/PMC9502342/
https://www.researchgate.net/publication/260169857_Extraction_of_Essential_Oil_from_Citrus_junos_Peel_using_Supercritical_Carbon_Dioxide
https://www.mdpi.com/2304-8158/13/11/1719
https://www.benchchem.com/product/b12294288?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

1. e3s-conferences.org [e3s-conferences.org]

2. Green Extraction of Plant Materials Using Supercritical CO2: Insights into Methods,
Analysis, and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]

. CO2 extraction Terpene Extraction Methods: CO2 Extraction [medicalterpenes.com]
. The process of supercritical CO2 extraction for CBD [essentiapura.com]

. extractionmagazine.com [extractionmagazine.com]

. trueterpenes.com [trueterpenes.com]

. equilibar.com [equilibar.com]

. chromatographytoday.com [chromatographytoday.com]

°
© (0] ~ » 1 H w

. chromatographytoday.com [chromatographytoday.com]
e 10. rootsciences.com [rootsciences.com]

e 11. Terpenes and Cannabinoids in Supercritical CO2 Extracts of Industrial Hemp
Inflorescences: Optimization of Extraction, Antiradical and Antibacterial Activity - PMC
[pmc.ncbi.nlm.nih.gov]

e 12. CO2z Terpene Extraction: Clean, Efficient & Aroma-Rich [essentiapura.com]
e 13. Supercritical CO2 terpenes extraction - Separeco [separeco.com]
e 14. leafbuyer.com [leafbuyer.com]

e 15. Unveiling Nature’s Secrets: The Science of Cannabis Extraction using Supercritical CO2
— Cannabis Workforce Initiative [cannabisworkforce.org]

e 16. researchgate.net [researchgate.net]
e 17. researchgate.net [researchgate.net]

» 18. The optimization of essential oils supercritical CO2 extraction from Lavandula hybrida
through static-dynamic steps procedure and semi-continuous technique using response
surface method - PMC [pmc.ncbi.nlm.nih.gov]

¢ 19. mdpi.com [mdpi.com]
¢ 20. co2extractionmachine.com [co2extractionmachine.com]
e 21. researchgate.net [researchgate.net]

e 22.researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.e3s-conferences.org/articles/e3sconf/pdf/2021/47/e3sconf_icepe2021_04018.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11359946/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11359946/
https://www.medicalterpenes.com/blog/terpene-extraction-co2/
https://essentiapura.com/the-process-of-supercritical-co2-extraction-for-cbd/
https://extractionmagazine.com/2022/04/04/the-basics-of-supercritical-co2-extracts/
https://trueterpenes.com/terpenes-and-education/co2-extraction/
https://www.equilibar.com/application/supercritical-fractionation-pressure-control/
https://www.chromatographytoday.com/article/supercritical-fluid-sfcgreen-chromatography/45/cattis-consulting/a-systematic-approach-to-developing-terpene-extraction-conditions-utilising-supercritical-carbon-dioxide/2337/download
https://www.chromatographytoday.com/article/supercritical-fluid-sfcgreen-chromatography/45/cattis-consulting/a-systematic-approach-to-developing-terpene-extraction-conditions-utilising-supercritical-carbon-dioxide/2337
https://www.rootsciences.com/blog/supercritical-co2-extraction-cannabis-oil-guide/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9502342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9502342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9502342/
https://essentiapura.com/extracting-terpenes-with-co2/
https://separeco.com/co2-extraction-process/terpenes-extraction/
https://www.leafbuyer.com/blog/supercritical-co2-extraction/
https://cannabisworkforce.org/blog/unveiling-natures-secrets-the-science-of-cannabis-extraction-using-supercritical-co2/
https://cannabisworkforce.org/blog/unveiling-natures-secrets-the-science-of-cannabis-extraction-using-supercritical-co2/
https://www.researchgate.net/publication/269694251_The_optimization_of_essential_oils_supercritical_CO2_extraction_from_Lavandula_hybrida_through_static-dynamic_steps_procedure_and_semi-continuous_technique_using_response_surface_method
https://www.researchgate.net/publication/260169857_Extraction_of_Essential_Oil_from_Citrus_junos_Peel_using_Supercritical_Carbon_Dioxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC4285650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4285650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4285650/
https://www.mdpi.com/1420-3049/24/18/3354
https://www.co2extractionmachine.com/blog/supercritical-co2-extraction-of-citrus-peel-essential-oil.html
https://www.researchgate.net/publication/281241080_Deterpenation_of_Citrus_Peel_Oils_with_Supercritical_Carbon_Dioxide_-_A_Review
https://www.researchgate.net/publication/344750511_Advances_in_hop_extraction_with_supercritical_carbon_dioxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 23. researchgate.net [researchgate.net]

e 24. Supercritical CO2 Extraction of Terpenoids from Indocalamus latifolius Leaves:
Optimization, Purification, and Antioxidant Activity [mdpi.com]

» To cite this document: BenchChem. [Application Notes & Protocols for Supercritical CO2
Extraction of Terpenes from Plant Material]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12294288#supercritical-co2-extraction-of-terpenes-
from-plant-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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